N7, O6 bridging 9-ethylguanine (9-EtGH) groups in dinuclear metal–metal bonded complexes with bond orders of one, two or four

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960001113

Abstract

Dinuclear metal carboxylates of Mo, Ru and Rh with 2 equiv. of 9-ethylguanine (9-EtGH) give complexes containing [M2(O2CR)2(9-EtGH)2(solv)2]2+ cations; structural characterization shows these to contain unusual N7, O6-bridging 9-EtGH groups in ‘head-to-tail’(HT) or ‘head-to-head’(HH) orientations, and establishes this bridging mode for metal–metal bond orders of 1–4.

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